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Compound of Interest

Compound Name: m-PEG7-thiol

Cat. No.: B1591750

An In-depth Technical Guide to the Safe Handling of m-PEG7-thiol
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling guidelines for m-PEG7-thiol (CAS No.
651042-82-9), a commonly used PEG-based linker in the synthesis of Proteolysis Targeting
Chimeras (PROTACS) and other bioconjugation applications.[1][2][3] Adherence to these
guidelines is crucial to ensure laboratory safety and maintain the integrity of the product.

Chemical and Physical Properties

m-PEG7-thiol, also known as 2,5,8,11,14,17,20-Heptaoxadocosane-22-thiol, is a synthetic
organic compound featuring a seven-unit polyethylene glycol (PEG) chain with a terminal thiol
(-SH) group.[2] This structure imparts high water solubility, a key feature for its use in biological
systems.[2]

Table 1: Physical and Chemical Properties of m-PEG7-thiol
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Property Value References
CAS Number 651042-82-9 (4115116171
Molecular Formula C15H3207S [415]1[6][7]
Molecular Weight 356.48 g/mol [4151617]
Appearance Low-melting solid or liquid [81I9][10]
Purity >95% [516]17]
Solubility ;(::::ble in water, DMSO, and EIONL0][L1]

Thiols often have strong,
Odor [12]
unpleasant odors

Hazard Identification and Safety Precautions

While specific toxicity data for m-PEG7-thiol is limited, the available Safety Data Sheets (SDS)
for similar PEG-thiol compounds indicate potential hazards that should be managed with
appropriate safety measures.[13][14][15][16]

Table 2: GHS Hazard Classification and Precautionary Statements
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Precautionary

Hazard Class Hazard Statement Statement References
(Prevention)
P264: Wash skin
thoroughly after
Acute Toxicity, Oral H302: Harmful if handling.P270: Do not 4]
(Category 4) swallowed eat, drink or smoke
when using this
product.
P280: Wear protective
Skin ) gloves/protective
) o H315: Causes skin )
Corrosion/Irritation L clothing/eye [14][16]
irritation _
(Category 2) protection/face
protection.
P280: Wear protective
Serious Eye ) gloves/protective
o H319: Causes serious ]
Damage/Eye Irritation o clothing/eye [14][16]
eye irritation _
(Category 2A) protection/face
protection.
Specific target organ P261: Avoid breathing
toxicity, single dust/fume/gas/mist/iva
] H335: May cause
exposure (Respiratory ) o pors/spray.P271: Use [14][16]
o respiratory irritation ]
tract irritation) only outdoors or in a
(Category 3) well-ventilated area.
Hazardous to the )
) ] H410: Very toxic to ]
aquatic environment, o ] P273: Avoid release to
aquatic life with long [41[14][16]

long-term hazard

(Category 1)

lasting effects

the environment.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling m-PEG7-thiol.
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Personal Protective Equipment (PPE) for Handling m-PEG?7-thiol

Before Handling

Wear chemical safety goggles or face shield

'

Wear chemical-resistant gloves (e.g., nitrile)

'

Wear a lab coat

'

Use in a well-ventilated area or with a fume hood

Safe to Proceed

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE) workflow.

Handling and Storage Protocols

Proper handling and storage are critical to maintain the stability and reactivity of m-PEG7-thiol,
as it is sensitive to light, moisture, and oxidation.[11][17]

Handling
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Ventilation: Always handle m-PEG7-thiol in a well-ventilated area, preferably within a
chemical fume hood to avoid inhalation of vapors or aerosols.[4][13][14][16]

Dispensing: As m-PEG7-thiol can be a low-melting solid or liquid, it may be difficult to weigh
directly.[8][9][10] To facilitate handling, it is recommended to prepare a stock solution in an
anhydrous solvent such as dimethylsulfoxide (DMSO) or dimethylformamide (DMF).[8][9][10]

Inert Atmosphere: To prevent oxidation of the thiol group, handle the compound under an
inert atmosphere (e.g., nitrogen or argon).[8][11][17] After use, flush the container with an
inert gas before sealing.[11][17]

Temperature Equilibration: Before opening, allow the vial to equilibrate to room temperature
to prevent moisture condensation.[8][9][10][11]

Storage

Short-term Storage: For short-term storage (days to weeks), keep the material in a dry, dark
place at 0-4°C.[18]

Long-term Storage: For long-term storage, store m-PEG7-thiol at -20°C or lower.[7][18][19]
Stock solutions should also be stored at -20°C.[8][9][10]

Protection from Light and Air: Store the product in a tightly sealed container, protected from
light.[1][17] The container should be backfilled with nitrogen or argon.[17][19]

Experimental Protocols
Preparation of Stock Solution

Allow the vial of m-PEG7-thiol to warm to room temperature before opening.[8][11]

Under an inert atmosphere, dissolve the required amount of m-PEG7-thiol in anhydrous
DMSO or DMF.[8][9][10]

If precipitation or phase separation occurs, gentle heating and/or sonication can be used to
aid dissolution.[1]
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» Cap the stock solution with a septum and store under an inert gas at -20°C for long-term
storage.[8][9][10]

Stock Solution Preparation Workflow

Equilibrate vial to room temperature

;

Dissolve in anhydrous DMSO or DMF
under inert atmosphere

Apply heat/sonication if needed

Store at -20°C under inert gas

Stock Solution Ready

Click to download full resolution via product page

Caption: Workflow for preparing a stock solution of m-PEG7-thiol.
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Accidental Release and First Aid Measures

In the event of a spill or exposure, immediate and appropriate action is necessary.

Accidental Release

Evacuate: Evacuate personnel from the immediate area.[4][13]
Ventilate: Ensure adequate ventilation.[4][13]

Containment: Absorb liquid spills with an inert, non-combustible material such as diatomite or
universal binders.[4][13] For solid spills, moisten with water to reduce dust formation and
sweep up.[19]

Decontamination: Decontaminate the spill area and equipment by scrubbing with alcohol.[4]

Disposal: Collect the absorbed material and contaminated items in a sealed container for
disposal as chemical waste.[4][19] Do not flush to sewer.[15][19]
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Spill Response Workflow

Evacuate Area

'

Ensure Ventilation

'

Wear appropriate PPE

'

Contain and absorb spill with inert material

'

Decontaminate surfaces with alcohol

'

Collect waste in a sealed container for disposal

Spill Cleaned

Click to download full resolution via product page

Caption: Logical workflow for responding to a spill of m-PEG7-thiol.
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First Aid

Table 3: First Aid Measures for m-PEG7-thiol Exposure

Exposure Route First Aid Procedure References

Immediately flush eyes with
large amounts of water for at
least 15 minutes, occasionally
lifting the upper and lower
Eye Contact _ [4][13]
eyelids. Remove contact
lenses if present and easy to
do. Seek immediate medical

attention.

Immediately flush skin with
plenty of soap and water for at
] least 15 minutes. Remove
Skin Contact _ _ [4][13][19]
contaminated clothing and
shoes. Seek medical attention

if irritation develops or persists.

Remove victim to fresh air. If
not breathing, give artificial

Inhalation respiration. If breathing is [41[13]
difficult, give oxygen. Seek

immediate medical attention.

Do NOT induce vomiting.
Wash out mouth with water.
Never give anything by mouth
Ingestion J y 9% [4][13]
to an unconscious person.
Seek immediate medical

attention.

Stability and Reactivity

 Stability: The product is stable under recommended storage conditions.[15]
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» Conditions to Avoid: Avoid high temperatures, direct sunlight, and exposure to moisture and
air.[11][15][17]

e Incompatible Materials: Avoid strong oxidizing agents.[15]

e Hazardous Decomposition Products: Combustion may produce carbon oxides.[15]

Disposal Considerations

Dispose of m-PEG7-thiol and its containers in accordance with local, state, and federal
regulations.[4] The material should be disposed of at an approved waste disposal plant.[4]
Avoid release to the environment.[4]

This technical guide is intended to provide comprehensive safety and handling information for
m-PEG7-thiol. It is essential for all personnel handling this compound to be familiar with these
guidelines and to have access to the appropriate safety equipment. Always refer to the most
current Safety Data Sheet (SDS) provided by the supplier for the most detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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